Cas no 5455-37-8 (3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione)

3-Methyl-1,3-diazaspiro[4.4]nonane-2,4-dione is a spirocyclic heterocyclic compound featuring a fused diazaspirononane core. Its unique structure, combining a spiro center with a diketone functionality, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential as a building block for bioactive molecules due to its rigid scaffold, which can enhance binding affinity and selectivity in drug design. Its stability under standard conditions and compatibility with various reaction conditions further underscore its utility in medicinal chemistry. Researchers may explore its applications in developing enzyme inhibitors or other therapeutic agents, leveraging its structural diversity and synthetic accessibility.

3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione structure

5455-37-8 structure

Product Name:3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione

CAS No:5455-37-8

MF:C₈H₁₂N₂O₂

MW:168.193081855774

CID:382561

PubChem ID:229528

Update Time:2025-10-14

3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 1,3-Diazaspiro[4.4]nonane-2,4-dione,3-methyl-
- 3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione
- AC1L5HHY
- AC1Q6FEK
- AR-1F4117
- CTK5A1625
- NSC23281
- NSC-23281
- SureCN8363999
- DTXSID60281858
- 5455-37-8
- AKOS017265153
- F2142-0048
- SCHEMBL8363999
- F71073
- Inchi： 1S/C8H12N2O2/c1-10-6(11)8(9-7(10)12)4-2-3-5-8/h2-5H2,1H3,(H,9,12)
- InChI Key： HUNUBQWRKXDKMX-UHFFFAOYSA-N
- SMILES： O=C1C2(CCCC2)NC(N1C)=O

Computed Properties

Exact Mass: 168.08996
Monoisotopic Mass: 168.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 49.4Å²

Experimental Properties

Density: 1.26
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.558
PSA: 49.41

3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M233496-100mg	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8		100mg	$ 160.00	2022-06-04
TRC	M233496-500mg	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8		500mg	$ 635.00	2022-06-04
TRC	M233496-1g	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8		1g	$ 955.00	2022-06-04
Life Chemicals	F2142-0048-0.25g	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8	95%+	0.25g	$607.0	2023-09-06
Life Chemicals	F2142-0048-0.5g	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8	95%+	0.5g	$639.0	2023-09-06
Life Chemicals	F2142-0048-1g	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8	95%+	1g	$673.0	2023-09-06
Life Chemicals	F2142-0048-2.5g	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8	95%+	2.5g	$1346.0	2023-09-06
Life Chemicals	F2142-0048-5g	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8	95%+	5g	$2019.0	2023-09-06
Life Chemicals	F2142-0048-10g	3-methyl-1,3-diazaspiro[4.4]nonane-2,4-dione	5455-37-8	95%+	10g	$2827.0	2023-09-06